Cas no 143328-21-6 (1-(3-Chlorophenyl)cyclopentane-1-carboxylic acid)

1-(3-Chlorophenyl)cyclopentane-1-carboxylic acid is a chlorinated cyclopentane carboxylic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a cyclopentane ring substituted with a carboxylic acid group and a 3-chlorophenyl moiety, offering a versatile scaffold for further chemical modifications. The presence of the chlorine atom enhances its reactivity, making it a useful intermediate in synthetic organic chemistry. This compound exhibits stability under standard conditions and demonstrates compatibility with various reaction conditions, facilitating its use in multi-step synthesis. Its well-defined molecular structure allows for precise functionalization, supporting the development of targeted bioactive molecules. Suitable for laboratory-scale applications, it is typically supplied with high purity to ensure reproducibility in research settings.
1-(3-Chlorophenyl)cyclopentane-1-carboxylic acid structure
143328-21-6 structure
Product Name:1-(3-Chlorophenyl)cyclopentane-1-carboxylic acid
CAS No:143328-21-6
MF:C12H13ClO2
MW:224.683422803879
MDL:MFCD03161248
CID:1037824
PubChem ID:15742723
Update Time:2025-05-26

1-(3-Chlorophenyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Chlorophenyl)cyclopentanecarboxylic acid
    • 1-(3-Chlorophenyl)cyclopentane-1-carboxylic acid
    • 7030AA
    • SY168511
    • DB-353929
    • 143328-21-6
    • 1-(3-Chlorophenyl)cyclopentanecarboxylicacid
    • A920358
    • MFCD03161248
    • F53100
    • Z361883520
    • EN300-36732
    • DTXSID70577810
    • AS-48736
    • CS-0044935
    • AKOS000125654
    • SCHEMBL3110960
    • MDL: MFCD03161248
    • Inchi: 1S/C12H13ClO2/c13-10-5-3-4-9(8-10)12(11(14)15)6-1-2-7-12/h3-5,8H,1-2,6-7H2,(H,14,15)
    • InChI Key: GGEPQYZXKVJSEX-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1(C(=O)O)CCCC1

Computed Properties

  • Exact Mass: 224.06000
  • Monoisotopic Mass: 224.0604073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 3.4

Experimental Properties

  • PSA: 37.30000
  • LogP: 3.23640

1-(3-Chlorophenyl)cyclopentane-1-carboxylic acid Security Information

1-(3-Chlorophenyl)cyclopentane-1-carboxylic acid Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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1-(3-Chlorophenyl)cyclopentane-1-carboxylic acid Production Method

Additional information on 1-(3-Chlorophenyl)cyclopentane-1-carboxylic acid

1-(3-Chlorophenyl)cyclopentane-1-carboxylic acid (CAS No: 143328-21-6)

1-(3-Chlorophenyl)cyclopentane-1-carboxylic acid, a compound with the CAS registry number 143328-21-6, is an organic molecule of significant interest in various scientific and industrial applications. This compound belongs to the class of cyclopentane carboxylic acids, where the cyclopentane ring is substituted with a chlorine atom at the third position of the phenyl group. The structure of this molecule is characterized by a five-membered cyclopentane ring fused with a phenyl group, which introduces unique electronic and steric properties, making it a valuable compound in both academic research and industrial settings.

The synthesis of 1-(3-Chlorophenyl)cyclopentane-1-carboxylic acid typically involves multi-step organic reactions, often starting from chlorobenzene derivatives and employing methods such as Friedel-Crafts alkylation or acylation, followed by oxidation or hydrolysis steps to introduce the carboxylic acid group. Recent advancements in catalytic processes and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing ecological impact.

One of the most notable applications of 1-(3-Chlorophenyl)cyclopentane-1-carboxylic acid is in the field of pharmacology, where it serves as a key intermediate in the development of bioactive compounds. Researchers have explored its potential as a precursor for designing drugs targeting various therapeutic areas, including anti-inflammatory agents, antiviral compounds, and anticancer drugs. For instance, studies published in 2023 have demonstrated that derivatives of this compound exhibit promising inhibitory effects against certain enzymes involved in cancer progression.

In addition to its pharmacological applications, 1-(3-Chlorophenyl)cyclopentane-1-carboxylic acid has found utility in materials science. Its ability to form stable amorphous solids or crystalline structures makes it a candidate for use in polymer additives or advanced materials with tailored mechanical properties. Recent research has highlighted its role in enhancing the thermal stability and mechanical strength of biodegradable polymers, which is particularly relevant for sustainable packaging solutions.

The physical and chemical properties of 1-(3-Chlorophenyl)cyclopentane-1-carboxylic acid are well-documented, with a melting point around 95°C and a molecular weight of approximately 207 g/mol. Its solubility in common solvents such as dichloromethane and ethanol has been extensively studied, making it suitable for various analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental standpoint, understanding the fate and transport of 1-(3-Chlorophenyl)cyclopentane-1-carboxylic acid in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have investigated its biodegradation pathways under aerobic conditions, revealing that it undergoes microbial degradation through oxidative mechanisms, ultimately mineralizing into carbon dioxide and water.

In conclusion, 1-(3-Chlorophenyl)cyclopentane-1-carboxylic acid (CAS No: 143328-21-6) stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure continues to inspire innovative research directions, contributing to advancements in drug discovery, materials science, and environmental chemistry.

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